Cas no 1806863-61-5 (Ethyl 2-amino-5-cyanopyridine-3-acetate)

• Product Name: Ethyl 2-amino-5-cyanopyridine-3-acetate
• CAS No: 1806863-61-5
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 4899072
• Update Time: 2025-06-10

Ethyl 2-amino-5-cyanopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-cyanopyridine-3-acetate

• Inchi： 1S/C10H11N3O2/c1-2-15-9(14)4-8-3-7(5-11)6-13-10(8)12/h3,6H,2,4H2,1H3,(H2,12,13)
• InChI Key： WRCHRHIUGWTYKN-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CC(C#N)=CN=C1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 0.4
• Topological Polar Surface Area: 89

Additional information on Ethyl 2-amino-5-cyanopyridine-3-acetate

Ethyl 2-amino-5-cyanopyridine-3-acetate (CAS No. 1806863-61-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-amino-5-cyanopyridine-3-acetate, with the chemical formula C₈H₈N₂O₂ and a CAS number of 1806863-61-5, is a significant intermediate in the synthesis of various pharmaceutical compounds. This compound, characterized by its pyridine core structure, has garnered considerable attention in the field of medicinal chemistry due to its versatile reactivity and utility in constructing complex molecular frameworks.

The structural motif of Ethyl 2-amino-5-cyanopyridine-3-acetate includes a cyano group at the 5-position and an acetate ester at the 3-position, which makes it a valuable building block for further functionalization. The presence of both amino and cyano functionalities provides multiple sites for chemical modification, enabling the synthesis of a wide array of derivatives with potential biological activities.

In recent years, Ethyl 2-amino-5-cyanopyridine-3-acetate has been extensively studied for its role in the development of novel therapeutic agents. One particularly notable area of research involves its application in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The pyridine scaffold is a common feature in many kinase inhibitors due to its ability to interact with the ATP-binding site of these enzymes. The incorporation of additional substituents into this scaffold can fine-tune the binding affinity and selectivity of the inhibitors.

Recent studies have highlighted the compound's utility in generating potent JAK (Janus Kinase) inhibitors. JAK inhibitors are being explored as treatments for autoimmune disorders such as rheumatoid arthritis and psoriasis. By modifying the substituents on Ethyl 2-amino-5-cyanopyridine-3-acetate, researchers have been able to develop molecules that exhibit high selectivity for JAK enzymes over other kinases, thereby reducing off-target effects. For instance, derivatives with halogenated pyridine rings have shown enhanced binding affinity to JAK1 and JAK2, making them promising candidates for further development.

Another area where Ethyl 2-amino-5-cyanopyridine-3-acetate has found application is in the synthesis of antiviral agents. The pyridine core is known to be a key structural element in many antiviral drugs due to its ability to mimic natural substrates and interfere with viral replication processes. Researchers have synthesized various analogs of Ethyl 2-amino-5-cyanopyridine-3-acetate that exhibit inhibitory activity against viruses such as HIV and hepatitis C. These studies have demonstrated that subtle modifications to the pyridine ring can significantly alter the antiviral potency and spectrum of activity.

The compound's versatility also extends to its role in developing antimicrobial agents. The presence of both amino and cyano groups allows for the facile introduction of additional functional moieties that can enhance antimicrobial properties. Recent work has shown that derivatives of Ethyl 2-amino-5-cyanopyridine-3-acetate can exhibit activity against Gram-positive and Gram-negative bacteria, as well as fungi. This makes it a valuable scaffold for designing novel antibiotics that can combat emerging resistant strains.

In addition to its pharmaceutical applications, Ethyl 2-amino-5-cyanopyridine-3-acetate has been explored in material science research. Its unique structure makes it a candidate for developing organic semiconductors and ligands for metal complexes used in catalysis. The ability to functionalize multiple positions on the pyridine ring allows researchers to fine-tune electronic properties and coordination chemistry, opening up new possibilities for advanced materials.

The synthesis of Ethyl 2-amino-5-cyanopyridine-3-acetate typically involves multi-step organic reactions starting from readily available precursors such as pyridine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Catalytic processes have been particularly effective in improving yields and reducing byproduct formation, thereby enhancing overall process economics.

The safety profile of Ethyl 2-amino-5-cyanopyridine-3-acetate is another important consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures should still be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE).

In conclusion, Ethyl 2-amino-5-cyanopyridine-3-acetate (CAS No. 1806863-61-5) is a multifunctional intermediate with broad applications in pharmaceuticals, materials science, and catalysis. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone molecule in modern chemical synthesis.